(2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-(2-methoxy-2-oxoethyl)pyrrolidine-2-carboxylic acid

• IUPAC Name: (2S,4R)-1-(9H-fluoren-9-ylmethoxycarbonyl)-4-(2-methoxy-2-oxoethyl)pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C23H23NO6/c1-29-21(25)11-14-10-20(22(26)27)24(12-14)23(28)30-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,26,27)/t14-,20+/m1/s1
• InChI Key: JYSXSPVSKGMGCQ-VLIAUNLRSA-N
• Canonical SMILES: COC(=O)CC1CC(N(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Isomeric SMILES: COC(=O)C[C@H]1C[C@H](N(C1)C(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)C(=O)O
• Molecular Formula: C23H23NO6
• Molecular Weight: 409.4 g/mol

Description

(2S,4R)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-(2-methoxy-2-oxoethyl)pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C23H23NO6 and its molecular weight is 409.438. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Applications

• Synthesis and Characterization of Aromatic Polyamides : A novel bis(ether-carboxylic acid) derivative was synthesized for the preparation of a series of aromatic polyamides with ether and bulky fluorenylidene groups. These polymers exhibit high solubility, excellent thermal stability, and are capable of forming transparent, flexible films. Such materials are promising for advanced applications in electronics and materials science due to their exceptional properties (Hsiao, Yang, & Lin, 1999).

• Protection of Hydroxy-Groups in Organic Synthesis : The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a derivative similar to the compound , is utilized for the protection of hydroxy groups during the synthesis of complex organic molecules. This protecting group allows for selective deprotection under mild conditions, showcasing its utility in the synthesis of peptides and nucleotides (Gioeli & Chattopadhyaya, 1982).

Advanced Chemical Synthesis

• Synthesis of Beta-Foldamers : Research demonstrates the synthesis of beta-foldamers containing pyrrolidin-2-one rings starting from a structurally related compound. These foldamers exhibit a 12-helix conformation, expanding the toolbox for designing novel peptides and proteins with specific functions (Menegazzo et al., 2006).

• Design of Influenza Neuraminidase Inhibitors : A study describes the efficient synthesis of pyrrolidine-based inhibitors of influenza neuraminidase, highlighting the utility of fluorenylmethoxycarbonyl-protected intermediates in the development of antiviral drugs. This research underlines the importance of such compounds in medicinal chemistry and drug design (Wang et al., 2001).